Cas no 1807505-26-5 (Acid-PEG3-mono-methyl ester)

Acid-PEG3-mono-methyl ester is a polyethylene glycol (PEG)-based linker compound featuring a terminal carboxylic acid and a methyl ester group, separated by a triethylene glycol spacer. This bifunctional reagent is widely used in bioconjugation and pharmaceutical research due to its water solubility, flexibility, and controlled reactivity. The carboxylic acid enables covalent coupling with amines or hydroxyls via activation, while the methyl ester can be hydrolyzed or further modified. Its PEG spacer enhances biocompatibility and reduces steric hindrance, making it valuable for drug delivery, protein modification, and crosslinking applications. The compound’s defined structure and stability under physiological conditions contribute to its utility in controlled bioconjugation strategies.
Acid-PEG3-mono-methyl  ester structure
Acid-PEG3-mono-methyl ester structure
Product Name:Acid-PEG3-mono-methyl ester
CAS No:1807505-26-5
MF:C11H20O7
MW:264.272304534912
CID:3044586
PubChem ID:77078221
Update Time:2025-06-08

Acid-PEG3-mono-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acid-PEG3-mono-methyl ester
    • Acid-PEG3-mono-methyl ester
    • CARBOXY-PEG3-MONO-METHYL ESTER
    • CAS_1807505-26-5
    • COOH-PEG3-COOMe
    • 4,7,10,14-Tetraoxapentadecanoic acid, 13-oxo-
    • MeOOCCH2CH2O-PEG2-CH2CH2COOH
    • MeOOCCH2CH2O-PEG2-CH2CH2COOH/4,7,10,14-Tetraoxapentadecanoic acid, 13-oxo-
    • MS-23727
    • DA-70537
    • MFCD28015772
    • Carboxy-PEG3-mono-Methylester
    • C70528
    • ACID-PEG3-MONO-METHYLESTER
    • Carboxy-PEG3-mono-methyl ester
    • SCHEMBL26689192
    • 3-Oxo-2,6,9,12-tetraoxapentadecan-15-oicacid
    • BP-22142
    • 1807505-26-5
    • AKOS040741031
    • 3-{2-[2-(3-methoxy-3-oxopropoxy)ethoxy]ethoxy}propanoic acid
    • 3-Oxo-2,6,9,12-tetraoxapentadecan-15-oic acid
    • HY-140484
    • CS-0115137
    • DTXSID001254426
    • 3-[2-[2-(3-methoxy-3-oxopropoxy)ethoxy]ethoxy]propanoic acid
    • Inchi: 1S/C11H20O7/c1-15-11(14)3-5-17-7-9-18-8-6-16-4-2-10(12)13/h2-9H2,1H3,(H,12,13)
    • InChI Key: GIIORLLUIQECST-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCOCCOCCOCCC(=O)OC

Computed Properties

  • Exact Mass: 264.12090297g/mol
  • Monoisotopic Mass: 264.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.162±0.06 g/cm3(Predicted)
  • Boiling Point: 396.7±32.0 °C(Predicted)
  • pka: 4.27±0.10(Predicted)

Acid-PEG3-mono-methyl ester Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Acid-PEG3-mono-methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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